Cas no 104-67-6 (4-Undecanolide)

4-Undecanolide Properties

Names and Identifiers

• 5-Heptyldihydrofuran-2(3H)-one
• GAMMA.-Undecalactone
• Gamma-Undecalactone
• -Heptyldihydro-furanone
• gamma-Undecanolactone
• 4-n-Heptyl-4-hydroxybutanoic acid lactone
• Undecan-4-olide
• tetradecyl aldehyde
• myristaldehyde
• Aldehyde C14
• Aldehyde C-14 myristic
• tetradecanal
• PEACH ALDEHYDE
• γ-Undecanolactone
• UNDECALACTONE, GAMMA-(AS)
• γ-Undecalactone
• 4-UNDECANOLIDE
• 5-heptyl-2-tetrahydrofuranone
• 5-heptyl-dihydro-furan-2-one
• ALDEHYDE C-14
• FEMA 3091
• Peach
• Peach lactone
• Persicol
• rersicol
• undecan-4
• Undecanoic γ-lactone
• 5-Heptyldihydro-furanone
• undecan-4-
• peachlactone
• 2(3H)-Furanone, 5-heptyldihydro-
• +Expand

• MDL： MFCD00005405
• InChIKey： PHXATPHONSXBIL-UHFFFAOYSA-N
• Inchi： 1S/C11H20O2/c1-2-3-4-5-6-7-10-8-9-11(12)13-10/h10H,2-9H2,1H3
• SMILES： O=C1OC(CCCCCCC)CC1
• BRN： 81943

Computed Properties

• Exact Mass: 184.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 184.146
• Heavy Atom Count: 13
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.05250
• PSA: 26.30000
• Refractive Index: n20/D 1.45(lit.)
• Boiling Point: 164-166 °C/13 mmHg(lit.)
• Melting Point: 164～166℃
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3091
• Color/Form: It is a colorless to yellowish oily liquid with peach and almond aromas.
• Solubility: Soluble in ethanol (1ml in 5ml of 60% ethanol), benzyl alcohol, benzyl benzoate, propylene glycol, lye, most non-volatile oils and mineral oils, and almost insoluble in glycerol and water.
• Density: 0.949 g/mL at 25 °C(lit.)

4-Undecanolide Security Information

• Symbol: GHS07
• RTECS：YQ2485000
• WGK Germany：1
• Safety Term：S26-S36-S37/39-S36/37
• Safety Instruction： S26-S36-S37/39-S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38-52/53
• Signal Word：Warning
• TSCA：Yes

4-Undecanolide Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances